![molecular formula C9H8N2O3 B6179204 4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid CAS No. 2624135-17-5](/img/no-structure.png)
4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid
Description
4-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C9H8N2O3 . It is a solid substance at room temperature . The compound is often used as an intermediate in organic synthesis .
Molecular Structure Analysis
The InChI code for 4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid is 1S/C9H8N2O3/c1-14-7-3-2-4-11-8(7)6(5-10-11)9(12)13/h2-5H,1H3,(H,12,13) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . Its molecular weight is 192.17 .Safety and Hazards
4-Methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Future Directions
While specific future directions for research on 4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid are not mentioned in the search results, related compounds such as pyrazolo[1,5-a]pyrimidines have been studied for their anticancer potential and enzymatic inhibitory activity . These studies suggest that this compound and related compounds could be further explored for their potential biomedical applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid involves the reaction of 4-methoxypyrazole-5-carboxylic acid with 2-chloro-3-formylpyridine followed by cyclization and subsequent oxidation.", "Starting Materials": [ "4-methoxypyrazole-5-carboxylic acid", "2-chloro-3-formylpyridine", "Sodium hydride", "Dimethylformamide", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 4-methoxypyrazole-5-carboxylic acid (1.0 g) and sodium hydride (0.24 g) in dry dimethylformamide (10 mL) under nitrogen atmosphere.", "Step 2: Add 2-chloro-3-formylpyridine (1.2 g) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction by adding acetic acid (5 mL) and water (10 mL).", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain a yellow solid.", "Step 6: Dissolve the yellow solid in ethanol (10 mL) and add sodium hydroxide (0.2 g).", "Step 7: Heat the reaction mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture and acidify with acetic acid (5 mL).", "Step 9: Extract the product with ethyl acetate (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain the desired product, 4-methoxypyrazolo[1,5-a]pyridine-7-carboxylic acid (1.1 g) as a yellow solid." ] } | |
CAS RN |
2624135-17-5 |
Molecular Formula |
C9H8N2O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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